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Compound of Interest

Compound Name: 5-Methylisophthalaldehyde

Cat. No.: B162609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 5-Methylisophthalaldehyde (CAS No. 1805-67-0), also known as

5-methylbenzene-1,3-dicarbaldehyde. Adherence to these procedures is critical for ensuring

laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
5-Methylisophthalaldehyde is classified as a hazardous substance. All personnel must be

familiar with the potential hazards and trained in the proper handling and emergency

procedures.

GHS Hazard Classification:[1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b162609?utm_src=pdf-interest
https://www.benchchem.com/product/b162609?utm_src=pdf-body
https://www.benchchem.com/product/b162609?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylbenzene-1_3-dicarbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling 5-Methylisophthalaldehyde.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Consult glove manufacturer's

compatibility chart.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

To protect eyes from dust,

splashes, and vapors.

Skin and Body

A properly fitted laboratory

coat, long pants, and closed-

toe shoes.

To minimize skin exposure to

accidental spills.

Respiratory

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. If dust or

aerosols are generated and

engineering controls are not

sufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates is required.

To prevent inhalation of

harmful dust or vapors.

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational plan is mandatory to minimize exposure risk and

prevent contamination.

Engineering Controls
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All handling of 5-Methylisophthalaldehyde, including weighing and solution preparation,

must be conducted in a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.

Step-by-Step Protocol
Preparation:

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment (spatula, weigh boat, glassware, etc.) inside the fume

hood.

Don all required PPE as specified in the table above.

Weighing the Compound:

Carefully open the 5-Methylisophthalaldehyde container within the fume hood.

Use a designated, clean spatula to transfer the desired amount of the solid to a tared

weigh boat on an analytical balance.

Minimize the generation of dust. If dust is created, gently wipe the area with a damp cloth

and dispose of the cloth as hazardous waste.

Preparing Solutions:

Add the weighed solid to the appropriate solvent in a suitable container inside the fume

hood.

If necessary, use a magnetic stirrer to aid dissolution. Keep the container covered to the

extent possible.

Post-Handling:

Securely close the 5-Methylisophthalaldehyde container.
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Decontaminate all equipment that came into contact with the chemical.

Wipe down the work surface within the fume hood.

Remove PPE in the correct order to avoid cross-contamination and dispose of

contaminated items as hazardous waste.

Wash hands thoroughly with soap and water after handling the chemical.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure adequate ventilation.

Containment: Prevent the spill from spreading and from entering drains.

Clean-up:

For small spills, carefully sweep or scoop up the solid material, minimizing dust

generation.
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Place the collected material into a clearly labeled, sealed container for hazardous waste

disposal.

Decontaminate the spill area with a suitable solvent or detergent and water.

Collect all cleaning materials for disposal as hazardous waste.

Disposal Plan
Proper disposal of 5-Methylisophthalaldehyde and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Dispose of solid 5-Methylisophthalaldehyde as hazardous chemical waste in

a clearly labeled and sealed container.

Contaminated Labware: All disposable items that have come into contact with the chemical

(e.g., gloves, weigh boats, pipette tips) must be placed in a designated, sealed hazardous

waste container and not in the regular trash.

Waste Collection:

Do not mix with other waste streams.

Store waste containers in a designated, well-ventilated, and secure area.

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed chemical waste disposal contractor to arrange for pickup.

Complete all required waste disposal documentation as per institutional and local

regulations.

Physical and Chemical Properties
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Property Value

Chemical Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

CAS Number 1805-67-0

Appearance Solid (form may vary)

Synonyms 5-methylbenzene-1,3-dicarbaldehyde

Experimental Workflow and Logical Relationships
To ensure clarity and procedural accuracy, the following diagrams illustrate key workflows for

handling 5-Methylisophthalaldehyde.
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Standard Operating Procedure for Handling 5-Methylisophthalaldehyde

Pre-Use

Use

Post-Use

Verify Fume Hood

Gather Equipment

Don PPE

Weigh Compound

Prepare Solution

Secure Container

Decontaminate

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Standard Operating Procedure Workflow.
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Chemical Spill Response Workflow
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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